Cas no 184170-43-2 (2,6-Dibromobenzenesulfonyl chloride)

2,6-Dibromobenzenesulfonyl chloride is a brominated aromatic sulfonyl chloride used primarily as an intermediate in organic synthesis. Its key advantages include high reactivity as a sulfonating agent, enabling efficient introduction of the sulfonyl group into target molecules. The presence of bromine substituents at the 2- and 6-positions enhances its utility in further functionalization, such as cross-coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex sulfonamide derivatives. It exhibits good stability under standard handling conditions while remaining reactive toward nucleophiles. The electron-withdrawing bromine groups also influence its reactivity profile, making it a versatile building block for specialized synthetic applications.
2,6-Dibromobenzenesulfonyl chloride structure
184170-43-2 structure
Product Name:2,6-Dibromobenzenesulfonyl chloride
CAS No:184170-43-2
MF:C6H3Br2ClO2S
MW:334.412818193436
MDL:MFCD11226510
CID:2183924
PubChem ID:12046095
Update Time:2025-06-09

2,6-Dibromobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromobenzenesulfonyl chloride
    • 184170-43-2
    • 989-819-0
    • STL556933
    • SCHEMBL6738271
    • JHA17043
    • MS-20561
    • DB-260423
    • CS-0328455
    • AKOS005255419
    • BBL103123
    • JFNIGRXUBVKVQG-UHFFFAOYSA-N
    • 2,6-Dibromobenzene-1-sulfonyl chloride
    • MFCD11226510
    • MDL： MFCD11226510
    • Inchi： 1S/C6H3Br2ClO2S/c7-4-2-1-3-5(8)6(4)12(9,10)11/h1-3H
    • InChI Key： JFNIGRXUBVKVQG-UHFFFAOYSA-N
    • SMILES： BrC1C=CC=C(C=1S(=O)(=O)Cl)Br

Computed Properties

  • Exact Mass: 333.78885Da
  • Monoisotopic Mass: 331.79090Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.5Ų

2,6-Dibromobenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D426298-50mg
2,6-Dibromobenzenesulfonyl Chloride
 184170-43-2
50mg
 $ 50.00 2022-06-05
TRC
D426298-100mg
2,6-Dibromobenzenesulfonyl Chloride
 184170-43-2
100mg
 $ 65.00 2022-06-05
TRC
D426298-500mg
2,6-Dibromobenzenesulfonyl Chloride
 184170-43-2
500mg
 $ 185.00 2022-06-05
Apollo Scientific
OR55628-1g
2,6-Dibromobenzenesulfonyl chloride
 184170-43-2
1g
 £80.00 2025-02-20
Apollo Scientific
OR55628-5g
2,6-Dibromobenzenesulfonyl chloride
 184170-43-2
5g
 £225.00 2025-02-20
Apollo Scientific
OR55628-10g
2,6-Dibromobenzenesulfonyl chloride
 184170-43-2
10g
 £350.00 2025-02-20
abcr
AB531352-1 g
2,6-Dibromobenzenesulfonyl chloride; .
 184170-43-2
1g
 €182.40 2023-07-11
abcr
AB531352-5 g
2,6-Dibromobenzenesulfonyl chloride; .
 184170-43-2
5g
 €440.50 2023-07-11
abcr
AB531352-10 g
2,6-Dibromobenzenesulfonyl chloride; .
 184170-43-2
10g
 €663.00 2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1399125-1g
2,6-Dibromobenzenesulfonyl chloride
 184170-43-2 98%
1g
 ￥1053 2023-04-15

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